4-fluoro-N-((5-((pyridin-3-ylmethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[5-(pyridin-3-ylmethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H13FN4O2S/c17-13-5-3-12(4-6-13)15(22)19-9-14-20-21-16(23-14)24-10-11-2-1-7-18-8-11/h1-8H,9-10H2,(H,19,22)
• InChI Key: SRJPQPLYXKTIDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CSC2=NN=C(O2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol
• CAS No.: 1351647-08-9

Description

4-fluoro-N-((5-((pyridin-3-ylmethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H13FN4O2S and its molecular weight is 344.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

Compounds with complex structures including fluorine atoms and benzamide moieties often undergo extensive metabolism studies to understand their pharmacokinetics and disposition within biological systems. For instance, studies on compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) have been conducted to determine their metabolic pathways, principal circulating components, and elimination routes, primarily focusing on their application in treating conditions like insomnia (Renzulli et al., 2011).

Radiotracer Development for Diagnostic Imaging

Fluorinated compounds are frequently explored for their potential as radiotracers in positron emission tomography (PET) imaging. The development and evaluation of such compounds, including their safety, dosimetry, and imaging characteristics, contribute significantly to diagnostic imaging research, particularly in identifying and characterizing disease states like cancer and neurological disorders (Brier et al., 2022).

Neurological Research

Compounds with specific structural motifs are often investigated for their effects on the brain, including studies on their metabolic impact on neurological conditions like Alzheimer's disease, using imaging techniques to monitor changes over time (Kadir et al., 2012).

Antibiotic Development

The study of compounds for their potential as antibiotics involves understanding their metabolism and disposition, as seen in the investigation of GSK1322322, a peptidase deformylase inhibitor, highlighting the role of such compounds in developing new antibacterial agents (Mamaril-Fishman et al., 2014).